Cas no 2113469-54-6 (Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate)

• Product Name: Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate
• CAS No: 2113469-54-6
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5836380
• PubChem ID: 145913763
• Update Time: 2025-10-18

Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2113469-54-6
• methyl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-pyrazole-4-carboxylate
• Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate
• EN300-7459878

• Inchi： 1S/C11H16N2O4/c1-11(2,3)17-9(14)7-13-6-8(5-12-13)10(15)16-4/h5-6H,7H2,1-4H3
• InChI Key： MKXLXZLYINUXPZ-UHFFFAOYSA-N
• SMILES： O(C(CN1C=C(C(=O)OC)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate

Research Brief on Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate (CAS: 2113469-54-6)

Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate (CAS: 2113469-54-6) is a pyrazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique ester and tert-butoxycarbonylmethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate as a precursor in the synthesis of novel pyrazole-4-carboxamide derivatives. The study highlighted its utility in constructing pharmacophores with enhanced binding affinity for protein kinases, such as JAK2 and PI3K, which are critical targets in oncology and autoimmune diseases. The compound's modular structure allows for facile derivatization, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology paper, where it was employed as a key intermediate in the development of selective NLRP3 inflammasome inhibitors. The study demonstrated that derivatives of Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate exhibited potent inhibitory activity against NLRP3, a pivotal component in inflammatory pathways implicated in diseases like Alzheimer's and gout. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic properties, achieving improved bioavailability and metabolic stability.

From a synthetic perspective, the tert-butoxycarbonylmethyl moiety in Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate offers strategic advantages. A 2023 Organic Letters publication detailed its use in protecting-group chemistry, where the tert-butyl ester acted as a transient mask for carboxylic acid functionalities during multi-step syntheses. This approach was instrumental in the total synthesis of a natural product with anti-tubercular activity, underscoring the compound's value in complex molecule assembly.

Despite these advancements, challenges remain in scaling up the production of Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate. A 2024 Chemical Engineering Journal article addressed this issue by proposing a continuous-flow synthesis method, which improved yield (82%) and reduced reaction time compared to batch processes. The study also emphasized the importance of green chemistry principles, such as solvent recycling and catalytic efficiency, to minimize environmental impact.

In conclusion, Methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrazole-4-carboxylate (2113469-54-6) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, inflammasome modulation, and natural product synthesis. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging therapeutic areas, such as neurodegenerative diseases and metabolic disorders.